10.1039/C3NJ40909K | Synthesis, crystal structure, and polymerization of butterfly-shaped thieno[3,2-b]thiophene oligomers† | Kuujia.com

Synthesis, crystal structure, and polymerization of butterfly-shaped thieno[3,2-b]thiophene oligomers†

New Journal of Chemistry Pub Date: 2013-01-28 DOI: 10.1039/C3NJ40909K

Abstract

A series of new butterfly-shaped thieno[3,2-b]thiophene oligomers with phenyl and thiophene units were synthesized through Suzuki coupling and Stille coupling reactions. The optical and thermal properties of these materials can be tuned by varying both substituents and the conjugation length. The crystal structures have been determined and showed a syn- or anticlinal conformation in the crystal of molecule 4. The electronic properties of the monomers and their electropolymerization ability are discussed and rationalized as a function of their molecular structure. Moreover, stable cross-linked conjugated polymers were formed by electropolymerization.

Graphical abstract: Synthesis, crystal structure, and polymerization of butterfly-shaped thieno[3,2-b]thiophene oligomers

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